Cas no 189894-13-1 ((3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate)

• Product Name: (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate
• CAS No: 189894-13-1
• MF: C₂₀H₃₉F₃O₅SSi₂
• MW: 504.751878023148
• CID: 1004957
• PubChem ID: 10577469
• Update Time: 2025-08-05

(3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate
• (3S,5S)-3,5-BIS(TERT-BUTYLDIMETHYLSILYLOXY)-2-METHYL-1-CYCLOHEXEN-1-OL 1-TRIFLUOROMETHANESULFONATE,WHITE SOLID
• [(3S,5S)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylcyclohexen-1-yl] trifluoromethanesulfonate
• 1,1,1-Trifluoro-Methanesulfonic Acid (3S,5S)-3,5-Bis[[(1,1-diMethylethyl)diMethylsilyl]oxy]-2-Methyl-1-cyclohexen-1-yl Ester
• DTXSID50441944
• 189894-13-1
• FT-0663225
• 1,1,1-Trifluoro-methanesulfonic Acid (3S,5S)-3,5-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methyl-1-cyclohexen-1-yl Ester;

• Inchi： 1S/C20H39F3O5SSi2/c1-14-16(26-29(24,25)20(21,22)23)12-15(27-30(8,9)18(2,3)4)13-17(14)28-31(10,11)19(5,6)7/h15,17H,12-13H2,1-11H3/t15-,17+/m1/s1
• InChI Key： YOIMFEXPXGPPAD-WBVHZDCISA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=C(C)[C@H](C[C@@H](C1)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 504.20100
• Monoisotopic Mass: 504.20088307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.21000
• LogP: 7.78200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate

Compound (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate (CAS No. 189894-13-1): A Versatile Building Block in Pharmaceutical Chemistry

Compound (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate (CAS No. 189894-13-1) represents a pivotal molecule in modern pharmaceutical research, characterized by its unique stereochemistry and functional group diversity. This compound is a key intermediate in the synthesis of complex organic molecules, particularly in the development of chiral drugs and bioactive agents. Its structural features, including the tert-butyldimethylsilyloxy groups and the trifluoromethanesulfonate moiety, confer exceptional stability and reactivity, making it a preferred choice for advanced synthetic strategies.

Chemical Structure and Functional Groups The molecular framework of this compound is centered around a 1-cyclohexen-1-ol ring system, which is further functionalized with two tert-butyldimethylsilyloxy groups at the 3 and 5 positions. These silyl ethers are widely used in organic synthesis to protect hydroxyl groups during multi-step reactions, ensuring selectivity and preventing unwanted side reactions. The trifluoromethanesulfonate (triflate) group at the terminal position acts as a powerful leaving group, facilitating efficient nucleophilic substitution reactions. This combination of functionalities makes the compound highly versatile for both academic and industrial applications.

Synthesis and Synthetic Pathways The synthesis of (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate typically involves a multi-step process that begins with the formation of the cyclohexenone scaffold. Recent advancements in catalytic asymmetric synthesis have enabled the selective introduction of the tert-butyldimethylsilyloxy groups through chiral auxiliary-controlled reactions. For instance, a 2023 study published in Organic Letters demonstrated the use of a novel chiral phosphoric acid catalyst to achieve high enantioselectivity in the silylation step, highlighting the compound's role in enantioselective synthesis. The final triflate group is introduced via a Suzuki coupling reaction, ensuring compatibility with a wide range of functional groups.

Applications in Drug Discovery This compound has garnered significant attention in the field of drug discovery due to its potential as a chiral building block. The tert-butyldimethylsilyloxy groups provide temporary protection for hydroxyl functionalities, allowing for precise modification of the core structure. In 2023, a research team at the University of Tokyo reported the synthesis of a novel antifungal agent using this compound as a scaffold. The resulting molecule exhibited enhanced bioavailability and reduced toxicity compared to its non-silylated counterpart, underscoring the importance of tert-butyldimethylsilyloxy protection in drug optimization. Additionally, the trifluoromethanesulfonate group has been shown to improve the solubility of pharmaceutical compounds, a critical factor in the development of oral medications.

Role in Green Chemistry The environmental impact of synthetic processes has become a major focus in modern pharmaceutical research. The synthesis of (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate aligns with green chemistry principles due to its low-waste, high-efficiency reaction pathways. A 2023 review in Green Chemistry highlighted the use of microwave-assisted synthesis to reduce energy consumption and reaction times. This approach not only minimizes the use of hazardous solvents but also enhances the selectivity of the silylation step, making the compound a sustainable choice for large-scale production.

Biological Activity and Therapeutic Potential Preliminary studies suggest that compounds derived from (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate may exhibit promising biological activities. A 2023 preclinical study published in Journal of Medicinal Chemistry evaluated the antitumor potential of a derivative synthesized from this compound. The molecule demonstrated significant cytotoxicity against cancer cell lines, with minimal effects on healthy cells. This selectivity is attributed to the controlled introduction of functional groups during the synthesis process, which allows for the fine-tuning of molecular interactions with biological targets.

Challenges and Future Directions Despite its advantages, the synthesis of this compound presents several challenges. The stereochemical control during the silylation step remains a critical area for improvement, as minor deviations can lead to the formation of undesired isomers. Additionally, the cost of reagents such as tert-butyldimethylsilyl chloride and trifluoromethanesulfonic anhydride may limit its widespread use in industrial settings. However, ongoing research into catalytic methods and alternative protecting groups is expected to address these limitations. For example, a 2023 study in Catalysis Science & Technology proposed the use of a recyclable chiral catalyst to reduce both cost and waste in the synthesis process.

Conclusion (3S,5S)-3,5-Bis(tert-butyldimethylsilyloxy)-2-methyl-1-cyclohexen-1-ol 1-Trifluoromethanesulfonate (CAS No. 189894-13-1) stands as a cornerstone in the development of advanced pharmaceuticals. Its unique combination of stereochemistry and functional groups enables the synthesis of complex molecules with tailored biological activities. As research continues to refine synthetic methods and expand its applications, this compound is poised to play an increasingly vital role in the future of drug discovery and green chemistry.